Cas no 1803877-49-7 (2-(2-Bromoacetyl)benzo[d]oxazole-5-carboxaldehyde)

• Product Name: 2-(2-Bromoacetyl)benzo[d]oxazole-5-carboxaldehyde
• CAS No: 1803877-49-7
• MF: C₁₀H₆BrNO₃
• MW: 268.063541889191
• CID: 4818679
• Update Time: 2025-07-23

2-(2-Bromoacetyl)benzo[d]oxazole-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromoacetyl)benzo[d]oxazole-5-carboxaldehyde

• Inchi： 1S/C10H6BrNO3/c11-4-8(14)10-12-7-3-6(5-13)1-2-9(7)15-10/h1-3,5H,4H2
• InChI Key： WDJQMLIBRCSQOP-UHFFFAOYSA-N
• SMILES： BrCC(C1=NC2C=C(C=O)C=CC=2O1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 271
• XLogP3: 2.5
• Topological Polar Surface Area: 60.2

Additional information on 2-(2-Bromoacetyl)benzo[d]oxazole-5-carboxaldehyde

Introduction to 2-(2-Bromoacetyl)benzo[d]oxazole-5-carboxaldehyde (CAS No. 1803877-49-7) and Its Emerging Applications in Chemical Biology

2-(2-Bromoacetyl)benzo[d]oxazole-5-carboxaldehyde, identified by the chemical identifier CAS No. 1803877-49-7, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the benzo[d]oxazole class, a scaffold widely recognized for its diverse biological activities and utility in drug development. The presence of both a bromoacetyl substituent and an aldehyde group at the 5-position of the benzo[d]oxazole core imparts unique reactivity, making it a valuable intermediate in synthetic chemistry and a promising candidate for further exploration in medicinal chemistry.

The bromoacetyl moiety is particularly noteworthy due to its ability to participate in nucleophilic addition reactions, enabling the formation of amide, urea, or thioamide bonds with various biomolecules. This reactivity has been exploited in the development of bioconjugation strategies, where 2-(2-Bromoacetyl)benzo[d]oxazole-5-carboxaldehyde can serve as a linker to attach functional groups to peptides, proteins, or other biomolecules. Such modifications are essential for generating probes, inhibitors, and therapeutic agents with tailored properties.

Moreover, the aldehyde functionality at the 5-position of the benzo[d]oxazole ring provides an additional site for chemical modification. Aldehydes are well-known for their ability to react with nucleophiles such as amines, hydrazines, and hydroxyl groups, facilitating the synthesis of Schiff bases, heterocyclic derivatives, and other complex molecules. These transformations have been leveraged in the design of novel compounds with potential applications in areas such as antimicrobial therapy, anti-inflammatory drugs, and neuroprotective agents.

Recent advancements in synthetic methodologies have further enhanced the utility of 2-(2-Bromoacetyl)benzo[d]oxazole-5-carboxaldehyde. For instance, transition-metal-catalyzed cross-coupling reactions have enabled the introduction of aryl or heteroaryl groups at various positions of the benzo[d]oxazole core, expanding the structural diversity of derivatives. These modifications have led to the discovery of compounds with enhanced binding affinity and selectivity toward biological targets.

In the realm of drug discovery, 2-(2-Bromoacetyl)benzo[d]oxazole-5-carboxaldehyde has been explored as a precursor for small-molecule inhibitors targeting enzyme-catalyzed processes. The benzo[d]oxazole scaffold is known to interact with enzymes such as kinases and phosphodiesterases through hydrogen bonding and hydrophobic interactions. By incorporating functional groups that enhance binding affinity or modulate enzyme activity, researchers have developed lead compounds for treating diseases such as cancer and neurodegenerative disorders.

One particularly exciting application lies in the development of fluorescent probes for cellular imaging. The benzo[d]oxazole moiety is a well-established component of fluorescent dyes due to its ability to emit light upon excitation with UV or visible light. When combined with reactive functional groups like the bromoacetyl or aldehyde moieties, these probes can be designed to selectively label biomolecules or cellular structures. Recent studies have demonstrated the use of derivatives of 2-(2-Bromoacetyl)benzo[d]oxazole-5-carboxaldehyde in live-cell imaging assays, providing insights into protein-protein interactions and metabolic pathways.

The versatility of this compound also extends to material science applications. Functionalized benzo[d]oxazoles have been investigated as components in organic electronics due to their electron-deficient nature and ability to form stable conjugated systems. By incorporating electron-donating or withdrawing groups, researchers have synthesized materials with tunable optoelectronic properties suitable for use in organic light-emitting diodes (OLEDs), field-effect transistors (OFETs), and photovoltaic devices.

From a synthetic chemistry perspective, 2-(2-Bromoacetyl)benzo[d]oxazole-5-carboxaldehyde serves as a valuable building block for constructing more complex molecules through palladium-catalyzed reactions such as Suzuki-Miyaura coupling or Heck reaction. These transformations allow for the introduction of diverse aryl or vinyl groups at specific positions within the benzo[d]oxazole framework, enabling fine-tuning of molecular properties such as solubility, bioavailability, and metabolic stability.

The growing interest in green chemistry has also influenced approaches to synthesizing derivatives of 2-(2-Bromoacetyl)benzo[d]oxazole-5-carboxaldehyde. Researchers are increasingly employing catalytic methods that minimize waste and reduce energy consumption while maintaining high yields and purity standards. Such sustainable practices align with broader efforts within the pharmaceutical industry to develop environmentally friendly synthetic routes.

In conclusion,2-(2-Bromoacetyl)benzo[d]oxazole-5-carboxaldehyde (CAS No. 1803877-49-7) represents a multifunctional compound with broad applicability across multiple domains of chemical biology and material science. Its unique structural features—combining both reactive sites—make it an invaluable tool for medicinal chemists seeking novel drug candidates while offering opportunities for innovation in biotechnology and advanced materials development.